Cas no 2460754-25-8 (6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride)

• Product Name: 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride
• CAS No: 2460754-25-8
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• MDL: MFCD32702706
• CID: 5669889
• PubChem ID: 155820545
• Update Time: 2025-08-03

6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2460754-25-8
• 6,7-dimethylpyrazolo[1,5-a]pyridin-3-amine dihydrochloride
• 6,7-Dimethylpyrazolo[1,5-a]pyridin-3-amine;dihydrochloride
• EN300-26949803
• 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride

• MDL： MFCD32702706
• Inchi： 1S/C9H11N3.2ClH/c1-6-3-4-9-8(10)5-11-12(9)7(6)2;;/h3-5H,10H2,1-2H3;2*1H
• InChI Key： KQHAQFMGBPWJOU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C(C=CC(C)=C1C)=C(C=N2)N

Computed Properties

• Exact Mass: 233.0486528g/mol
• Monoisotopic Mass: 233.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Additional information on 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride

Introduction to 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride (CAS No: 2460754-25-8)

6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2460754-25-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of amine and hydrochloride functionalities in its molecular structure enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug discovery.

The structural framework of 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride consists of a fused ring system comprising a pyrazole ring connected to a pyridine ring. The substitution pattern with dimethyl groups at the 6 and 7 positions, along with an amine group at the 3 position, contributes to its unique chemical properties and potential biological interactions. This molecular configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolopyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The amine group in 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride serves as a key pharmacophore, enabling hydrogen bonding and other non-covalent interactions with biological targets. This feature is particularly important for designing molecules with high affinity and selectivity.

One of the most compelling aspects of 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride is its potential role in modulating enzymatic pathways involved in disease progression. For instance, studies have suggested that pyrazolopyridine derivatives can interact with kinases and other enzymes implicated in cancer cell proliferation. The hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for in vivo studies.

Recent research has also highlighted the anti-inflammatory properties of related pyrazolopyridine compounds. The ability of 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride to inhibit inflammatory cytokine production has been demonstrated in preclinical models. This suggests that it may have therapeutic applications in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazolopyridine core, followed by functional group modifications to introduce the dimethyl and amine groups. The final step involves converting the free base into its hydrochloride salt to improve solubility and stability.

In terms of pharmacokinetic properties, 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride exhibits favorable absorption and distribution characteristics in animal models. This makes it a suitable candidate for further development into an oral therapeutic agent. Additionally, preliminary studies suggest that it has a reasonable metabolic profile, with minimal interaction with major cytochrome P450 enzymes.

The potential applications of 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride extend beyond oncology and inflammation. Researchers are exploring its utility in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of pyrazolopyridine derivatives to cross the blood-brain barrier suggests that they may be effective in targeting central nervous system disorders directly.

As part of ongoing drug discovery efforts, 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride is being evaluated in various preclinical models to assess its efficacy and safety profile. These studies aim to provide a solid foundation for future clinical trials in humans. The collaboration between academic researchers and pharmaceutical companies is crucial in translating promising preclinical findings into viable therapeutic options.

The development of novel heterocyclic compounds like 6,7-dimethylpyrazolo1,5-apyridin-3-amine dihydrochloride relies heavily on advances in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly identify lead compounds with high potential for further optimization. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new treatments to patients more quickly.

In conclusion,6 ,7 -dimethylpy razo lo 1 ,5 -a py ridi n -3 -ami ne di hy droch lor ide ( CAS No : 24 60 754 -25 -8 ) represents a promising compound with diverse therapeutic applications . Its unique structural features , favorable pharmacokinetic properties , and demonstrated biological activities make it an attractive candidate for further investigation . As research continues , this molecule may contribute significantly to advancements in pharmaceutical science .